Cas no 2137997-26-1 (4-(1-Ethoxyethenyl)-3-methylphenol)

• Product Name: 4-(1-Ethoxyethenyl)-3-methylphenol
• CAS No: 2137997-26-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6350407
• PubChem ID: 165465627
• Update Time: 2025-08-04

4-(1-Ethoxyethenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-803052
• 4-(1-ethoxyethenyl)-3-methylphenol
• 2137997-26-1
• 4-(1-Ethoxyethenyl)-3-methylphenol

• Inchi： 1S/C11H14O2/c1-4-13-9(3)11-6-5-10(12)7-8(11)2/h5-7,12H,3-4H2,1-2H3
• InChI Key： VTRBMUJMITVZMJ-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=CC(=CC=1C)O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(1-Ethoxyethenyl)-3-methylphenol

4-(1-Ethoxyethenyl)-3-methylphenol: A Comprehensive Overview

4-(1-Ethoxyethenyl)-3-methylphenol (CAS No. 2137997-26-1) is a versatile organic compound with a unique structure that combines phenolic and vinyl ether functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and specialty chemicals. The molecule's structure, comprising a phenol ring substituted with a methyl group at the 3-position and a 1-ethoxyethenyl group at the 4-position, endows it with distinctive chemical properties that make it a valuable building block in organic synthesis.

The synthesis of 4-(1-Ethoxyethenyl)-3-methylphenol typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the vinyl ether moiety, which has proven to be both time-efficient and scalable for industrial applications.

One of the most promising applications of 4-(1-Ethoxyethenyl)-3-methylphenol lies in its use as an intermediate in the production of advanced materials. The compound's phenolic group can undergo various polymerization reactions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. Recent studies have demonstrated its utility in synthesizing thermosetting resins that exhibit excellent adhesion and resistance to environmental factors, making them ideal for aerospace and automotive industries.

In the pharmaceutical sector, 4-(1-Ethoxyethenyl)-3-methylphenol has shown potential as a lead compound for drug development. Its unique structure allows for further functionalization to target specific biological pathways. For example, researchers have modified the compound to enhance its bioavailability and selectivity towards certain enzymes, paving the way for novel therapeutic agents. Preclinical studies have indicated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, warranting further investigation into their therapeutic potential.

The environmental impact of 4-(1-Ethoxyethenyl)-3-methylphenol has also been a topic of interest. Studies on its biodegradability and toxicity have revealed that under controlled conditions, the compound can be metabolized by microorganisms without posing significant risks to aquatic ecosystems. This makes it a more sustainable alternative to traditional chemicals in certain industrial processes.

Looking ahead, ongoing research is focused on optimizing the synthesis of 4-(1-Ethoxyethenyl)-3-methylphenol to minimize waste and energy consumption. Green chemistry approaches, such as using renewable feedstocks and catalytic systems derived from biodegradable materials, are being explored to enhance the eco-friendliness of its production processes. Additionally, efforts are underway to explore new applications in emerging fields like nanotechnology and biotechnology.

In conclusion, 4-(1-Ethoxyethenyl)-3-methylphenol (CAS No. 2137997-26-1) stands out as a multifaceted compound with vast potential across diverse industries. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application development, positions it as a key player in modern organic chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation across various sectors is expected to grow significantly.